![molecular formula C12H15ClO2 B1368053 5-Chloro-2-(pentyloxy)benzaldehyde CAS No. 81995-30-4](/img/structure/B1368053.png)
5-Chloro-2-(pentyloxy)benzaldehyde
Overview
Description
5-Chloro-2-(pentyloxy)benzaldehyde is a chemical compound with the molecular formula C12H15ClO2 . It has a molecular weight of 226.70 .
Molecular Structure Analysis
The molecular structure of this compound consists of 12 carbon atoms, 15 hydrogen atoms, 1 chlorine atom, and 2 oxygen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not available in the search results .Scientific Research Applications
1. Synthesis of Heterocyclic Compounds
5-Chloro-2-(pentyloxy)benzaldehyde is utilized in the synthesis of various heterocyclic compounds. For instance, research has demonstrated its use in the synthesis of 2,3-epoxy-amides and 2-(alkylamino)-1-arylethanols, which have applications in medicinal chemistry and as intermediates in organic synthesis. The reactions often involve the formation of complex structures through the interaction with other chemical entities, highlighting the compound's versatility in organic synthesis processes (Fernández, Durante-Lanes, & López-Herrera, 1990), (Moshkin & Sosnovskikh, 2013).
2. Analytical Reagent Applications
This compound derivatives have been synthesized for their potential use as analytical reagents. Their acid dissociation constants were studied, and their reactions with metal ions were observed, indicating their usefulness in analytical chemistry for detecting and quantifying metal ions (Otomo & Kodama, 1973).
3. Catalytic Applications
Research shows that derivatives of this compound can be used in catalytic processes. For example, its role in the oxidation of benzyl alcohol to benzaldehyde, a reaction of significant interest in the chemical industry, was explored. This underscores its potential application in the development of new catalysts or catalytic processes (Sharma, Soni, & Dalai, 2012).
4. Magnetic Properties in Cluster Compounds
Compounds containing this compound have been studied for their magnetic properties, particularly in cobalt and nickel clusters. These studies are crucial for understanding the magnetic interactions in these materials and for potential applications in magnetic devices (Zhang et al., 2013).
5. Development of Novel Pharmaceuticals
The compound's derivatives play a role in the synthesis of new pharmaceutical agents. Its involvement in the synthesis of imidazole derivatives, which are precursors to biologically active compounds, demonstrates its importance in drug discovery and development (Davood, Alipour, & Shafiee, 2008).
Safety and Hazards
properties
IUPAC Name |
5-chloro-2-pentoxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClO2/c1-2-3-4-7-15-12-6-5-11(13)8-10(12)9-14/h5-6,8-9H,2-4,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHJJJWLNRWOAJS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=C(C=C(C=C1)Cl)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401297933 | |
Record name | 5-Chloro-2-(pentyloxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401297933 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
81995-30-4 | |
Record name | 5-Chloro-2-(pentyloxy)benzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=81995-30-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Chloro-2-(pentyloxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401297933 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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